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Compound of Interest

Compound Name: 1,12-Dodecanediol

Cat. No.: B052552 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial sources,

synthesis, and key applications of 1,12-dodecanediol, a versatile α,ω-diol. With its linear 12-

carbon chain, this compound serves as a valuable building block in polymer chemistry and as

an excipient in pharmaceutical formulations. This guide is intended to assist researchers and

drug development professionals in sourcing and utilizing 1,12-dodecanediol for their specific

applications.

Commercial Availability
1,12-Dodecanediol is readily available from a variety of chemical suppliers, ranging from

large-scale manufacturers to specialized distributors catering to research and development

needs. The compound is typically offered in various purity grades, with higher purities being

essential for applications in polymer synthesis and pharmaceutical development to ensure

consistency and minimize side reactions.

Below is a summary of prominent commercial suppliers of 1,12-dodecanediol, along with their

offered purities and typical specifications.
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Supplier Purity/Grade Typical Specifications

Sigma-Aldrich (Merck)[1] ≥97.5% (GC)[2]
Melting Point: 79 °C, Boiling

Point: 324 °C[2]

Thermo Scientific Chemicals[3]

[4]
98%, 99%

Appearance: White flakes or

pellets, Melting Point: 79-83

°C[4]

Ruifu Chemical[5] ≥98.0% (GC)

Acid Number: ≤0.1 mgKOH/g,

Saponification Number: ≤3.0

mgKOH/g[5]

Chem-Impex[6] ≥ 98%
Appearance: White powder,

Melting Point: 79 - 84 °C[6]

Various Suppliers on

ChemicalBook
98% min, 99% Varies by supplier.

Various Suppliers on

BuyersGuideChem
98% min Varies by supplier.

Synthesis of 1,12-Dodecanediol
The commercial production of 1,12-dodecanediol is primarily achieved through chemical

synthesis, although biocatalytic routes are also being explored. A common industrial method

involves the reduction of dodecanedioic acid or its esters.[7] Another significant pathway is the

Baeyer-Villiger oxidation of cyclododecanone to yield lauryl lactone, which is subsequently

reduced to 1,12-dodecanediol.[8]
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Chemical Synthesis Route

Alternative Chemical Route

Dodecanedioic Acid Reductione.g., Hydrogenation 1,12-Dodecanediol

Cyclododecanone Baeyer-Villiger Oxidation Lauryl Lactone Reduction 1,12-Dodecanediol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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